N-(1H-Pyrazol-3-yl)methanesulfonamide

• IUPAC Name: N-(1H-pyrazol-5-yl)methanesulfonamide
• InChI: InChI=1S/C4H7N3O2S/c1-10(8,9)7-4-2-3-5-6-4/h2-3H,1H3,(H2,5,6,7)
• InChI Key: WCRKWHVCVXNRNN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=NN1
• Molecular Formula: C4H7N3O2S
• Molecular Weight: 161.19 g/mol

Description

“N-(1H-Pyrazol-3-yl)methanesulfonamide” is a chemical compound with the CAS Number: 1248201-08-2. It has a molecular weight of 161.18 and its linear formula is C4H7N3O2S. It is typically a yellow to brown solid at room temperature.

Molecular Structure Analysis

The InChI code for “N-(1H-Pyrazol-3-yl)methanesulfonamide” is 1S/C4H7N3O2S/c1-10(8,9)7-4-2-3-5-6-4/h2-3H,1H3,(H2,5,6,7). This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

“N-(1H-Pyrazol-3-yl)methanesulfonamide” is a yellow to brown solid at room temperature.

Scientific Research Applications

Coordination Chemistry and Ligand Synthesis

N-(1H-Pyrazol-3-yl)methanesulfonamide and its derivatives, such as poly(1H-pyrazol-1-yl)methanes, have been extensively studied in coordination chemistry. These compounds are often used as ligands to create complex structures with metals. Alkorta et al. (2017) provided a comprehensive review of the synthesis, reactivity, and applications of poly(1H-pyrazol-1-yl)methanes in coordination chemistry, highlighting their use in creating diverse molecular structures (Alkorta, Claramunt, Díez-Barra, Elguero, Hoz, & López, 2017).

Biological and Medicinal Chemistry

In the field of biological and medicinal chemistry, derivatives of N-(1H-Pyrazol-3-yl)methanesulfonamide have shown potential. For instance, Tan et al. (2006) explored the modification of bis(pyrazol-1-yl)methanes by chalcogen elements (sulfur and selenium) and investigated their reactions with organotin chloride. These compounds demonstrated interesting properties that could be relevant for biological applications (Tan, Song, & Tang, 2006).

Catalysis

In the realm of catalysis, the derivatives of N-(1H-Pyrazol-3-yl)methanesulfonamide have been used as catalysts for various chemical reactions. Martins & Pombeiro (2016) discussed the synthesis of water-soluble homoscorpionates of the tris(pyrazol-1-yl)methane type and their application as catalysts in the oxidative functionalization of alkanes (Martins & Pombeiro, 2016). Similarly, Silva et al. (2016) explored the use of complexes bearing 2,2,2-tris(pyrazol-1-yl)ethyl methanesulfonate for catalyzing cyclooctane oxidation (Silva, Rocha, Silva, Martins, & Pombeiro, 2016).

Material Chemistry

In material chemistry, compounds like N-(1H-Pyrazol-3-yl)methanesulfonamide have been utilized in the synthesis of photoluminescent materials. Wang et al. (2015) investigated the photophysical properties of bis(pyrazol-1-yl)methane derivative and Zn(II) Halide Complexes, highlighting their potential in the development of new materials (Wang, Zhang, Jin, Liu, Zhou, Wu, & Tian, 2015).

Safety and Hazards

The safety information for “N-(1H-Pyrazol-3-yl)methanesulfonamide” indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. The precautionary statements suggest avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.